Cas no 34921-09-0 (Diethyl (4-methylphenyl)methyl Phosphate)

• Product name: Diethyl (4-methylphenyl)methyl Phosphate
• CAS No: 34921-09-0
• MF: C₁₂H₁₉O₄P
• MW: 258.250624895096
• CID: 919682
• PubChem ID: 298810

Diethyl (4-methylphenyl)methyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Diethyl (4-methylphenyl)methyl Phosphate
• AC1L6TOF
• diethyl 4-methylbenzyl phosphate
• NSC171151
• p-methylbenzyl diethyl phosphate
• NSC-171151
• DTXSID20305569
• SCHEMBL14227633
• diethyl 4-methylbenzylphosphate
• 34921-09-0

• Inchi： InChI=1S/C12H19O4P/c1-4-14-17(13,15-5-2)16-10-12-8-6-11(3)7-9-12/h6-9H,4-5,10H2,1-3H3
• InChI Key： JPOKCWPGTRPAJT-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OCC1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 258.10217
• Monoisotopic Mass: 258.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.116
• Boiling Point: 337.3°C at 760 mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.488
• PSA: 44.76
• LogP: 3.69270